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Introduction

Oleanane, a pentacyclic triterpenoid, is a significant biomarker predominantly found in
angiosperms (flowering plants).[1] Its presence and abundance in ancient sedimentary rocks
and petroleum provide valuable insights into the evolution and diversification of flowering plants
throughout geological time. The quantification of oleanane, often expressed as the Oleanane
Index, serves as a powerful tool for paleobotanical studies and for determining the age of
source rocks.[1][2] This application note provides a detailed protocol for the extraction,
guantification, and data interpretation of oleanane from rock extracts using Gas
Chromatography-Mass Spectrometry (GC-MS).

Principle

The method is based on the extraction of bitumen (soluble organic matter) from crushed
sedimentary rock samples. The extracted organic material is then fractionated to isolate the
saturated hydrocarbon fraction containing oleanane and other biomarkers like hopanes.
Quantification is achieved by GC-MS analysis, where oleanane and the reference compound,
17a(H),21B3(H)-hopane (a ubiquitous microbial biomarker), are identified and their peak areas
are measured from the m/z 191 mass chromatogram.[3][4][5][6] The Oleanane Index is then
calculated to normalize the oleanane concentration and infer the relative input of angiosperms
to the organic matter.

Application
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This protocol is intended for researchers, scientists, and professionals in the fields of
geochemistry, paleobotany, and petroleum geology for the following applications:

» Paleobotanical Reconstruction: Tracing the emergence and proliferation of angiosperms in
ancient ecosystems.

e Source Rock Age Determination: Estimating the geological age of petroleum source rocks,
with higher Oleanane Index values generally indicating a Cretaceous or younger age.[1][7]

o Depositional Environment Analysis: Providing clues about the paleoenvironment based on
the input of terrestrial organic matter.

Experimental Protocols
Sample Preparation

e Rock Crushing and Pulverization:
o Clean the exterior of the rock sample to remove any surface contaminants.
o Break the rock sample into smaller chips using a jaw crusher.

o Pulverize the rock chips to a fine powder (approximately 100-mesh) using a vertical
pulverizer equipped with ceramic plates to avoid metal contamination.

o Soxhlet Extraction:

o

Accurately weigh approximately 50-100 g of the powdered rock sample and place it in a
pre-extracted cellulose thimble.

o Add an internal standard (e.g., deuterated alkane) to the sample for recovery assessment.
o Place the thimble in a Soxhlet extractor.

o Extract the sample with a mixture of dichloromethane (DCM) and methanol (93:7 v/v) for
72 hours.

o After extraction, concentrate the solvent using a rotary evaporator to obtain the total lipid
extract (bitumen).
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¢ Fractionation of the Extract:

o

Prepare a chromatography column packed with activated silica gel.

o Dissolve the bitumen in a minimal amount of hexane and load it onto the column.
o Elute the saturated hydrocarbon fraction with n-hexane.

o Elute the aromatic hydrocarbon fraction with a mixture of n-hexane and DCM.

o Elute the polar (NSO) fraction with a mixture of DCM and methanol.

o Collect the saturated hydrocarbon fraction, as it contains oleanane and hopanes.

o Concentrate the saturated fraction under a gentle stream of nitrogen.

GC-MS Analysis

 Instrument Conditions:
o Gas Chromatograph: Agilent 7890B GC (or equivalent)
o Mass Spectrometer: Agilent 5977A MSD (or equivalent)
o Column: HP-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 pm film thickness
o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min
o Oven Temperature Program:
» [nitial temperature: 40°C, hold for 2 minutes
» Ramp 1: 10°C/min to 150°C
» Ramp 2: 4°C/min to 320°C, hold for 15 minutes
o Injector Temperature: 290°C

o Transfer Line Temperature: 300°C
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o lon Source Temperature: 230°C

o lonization Energy: 70 eV

o Mass Range: m/z 50-550 (Full Scan) and Selected lon Monitoring (SIM)
o Data Acquisition:

o Acquire data in both full scan and Selected lon Monitoring (SIM) mode.

o In SIM mode, monitor the characteristic fragment ion for pentacyclic triterpanes at m/z
191.[3]4][5]1[6](8]

Data Analysis and Quantification
e Peak Identification:

o Identify the peaks corresponding to 18a(H)-oleanane and 17a(H),21p3(H)-hopane (C30
hopane) in the m/z 191 mass chromatogram based on their retention times and
comparison with established mass spectral libraries and reference standards.

e Peak Integration:
o Integrate the peak areas of 18a(H)-oleanane and C30 hopane using the GC-MS software.
» Calculation of Oleanane Index:

o Calculate the Oleanane Index using the following formula: Oleanane Index = [Peak Area
of 18a(H)-Oleanane] / ([Peak Area of 18a(H)-Oleanane] + [Peak Area of C30 Hopane])[7]

[9]

Data Presentation

Quantitative results should be summarized in a clear and structured table to facilitate
comparison between different samples.

Table 1: Oleanane Quantification and Oleanane Index for Rock Extracts from Different
Geological Periods.
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*LOD: Limit of Detection. Data is hypothetical and for illustrative purposes, based on typical
values found in the literature.[2][10]

Interpretation of Results

The Oleanane Index provides a semi-quantitative measure of the contribution of angiosperms
to the sedimentary organic matter.

e Oleanane Index < 0.2: Generally indicates a pre-Cretaceous source rock or a Cretaceous
source rock with minimal angiosperm input.
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e Oleanane Index > 0.2: Suggests a significant contribution from angiosperms, typically
indicating a Late Cretaceous or Tertiary age for the source rock.[7]

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b086659?utm_src=pdf-body
https://www.stephypublishers.com/tpe/pdf/TPE.MS.ID.000529.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Sample Preparation

Rock Sample

:

Crushing & Pulverization

\ 4

Soxhlet Extraction
(DCM:MeOH)

\ 4

Column Chromatography

\ 4

Saturated Hydrocarbon
Fraction

AnaLsis

GC-MS Analysis
(SIM m/z 191)

\ 4

Data Acquisition

Data Processirvg & Interpretation

Peak Identification
(Oleanane & Hopane)

:

Peak Area Integration

\ 4

Oleanane Index
Calculation

\ 4

Paleobotanical
Interpretation

Click to download full resolution via product page

Caption: Experimental workflow for oleanane quantification.
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Caption: Logic for Oleanane Index calculation and interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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